N-[(5-chloro-1,3-dimethylpyrazol-4-yl)methyl]-1-(furan-2-yl)methanamine

• IUPAC Name: N-[(5-chloro-1,3-dimethylpyrazol-4-yl)methyl]-1-(furan-2-yl)methanamine
• InChI: InChI=1S/C11H14ClN3O/c1-8-10(11(12)15(2)14-8)7-13-6-9-4-3-5-16-9/h3-5,13H,6-7H2,1-2H3
• InChI Key: PJTBYJQFKZWHRV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1CNCC2=CC=CO2)Cl)C
• Molecular Formula: C11H14ClN3O
• Molecular Weight: 239.70 g/mol

Description

N-[(5-chloro-1,3-dimethylpyrazol-4-yl)methyl]-1-(furan-2-yl)methanamine, also known as CLPFA, is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic properties.

Mechanism of Action

The mechanism of action of N-[(5-chloro-1,3-dimethylpyrazol-4-yl)methyl]-1-(furan-2-yl)methanamine is not fully understood, but it is believed to be mediated through its interaction with various cellular targets. In cancer cells, N-[(5-chloro-1,3-dimethylpyrazol-4-yl)methyl]-1-(furan-2-yl)methanamine has been shown to inhibit the activity of enzymes involved in DNA synthesis and repair, leading to cell cycle arrest and apoptosis. In inflammation, N-[(5-chloro-1,3-dimethylpyrazol-4-yl)methyl]-1-(furan-2-yl)methanamine has been shown to inhibit the activity of NF-κB, a transcription factor that regulates the expression of pro-inflammatory cytokines. In neurological disorders, N-[(5-chloro-1,3-dimethylpyrazol-4-yl)methyl]-1-(furan-2-yl)methanamine has been shown to modulate the activity of neurotransmitters, such as dopamine, and to reduce oxidative stress.
Biochemical and Physiological Effects:
N-[(5-chloro-1,3-dimethylpyrazol-4-yl)methyl]-1-(furan-2-yl)methanamine has been shown to have various biochemical and physiological effects, depending on the target tissue or cell type. In cancer cells, N-[(5-chloro-1,3-dimethylpyrazol-4-yl)methyl]-1-(furan-2-yl)methanamine has been shown to induce apoptosis, inhibit cell proliferation, and reduce angiogenesis. In inflammation, N-[(5-chloro-1,3-dimethylpyrazol-4-yl)methyl]-1-(furan-2-yl)methanamine has been shown to reduce the production of pro-inflammatory cytokines and to inhibit the migration of immune cells to the site of inflammation. In neurological disorders, N-[(5-chloro-1,3-dimethylpyrazol-4-yl)methyl]-1-(furan-2-yl)methanamine has been shown to improve cognitive function, reduce oxidative stress, and protect against neurodegeneration.

Advantages and Limitations for Lab Experiments

N-[(5-chloro-1,3-dimethylpyrazol-4-yl)methyl]-1-(furan-2-yl)methanamine has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. However, N-[(5-chloro-1,3-dimethylpyrazol-4-yl)methyl]-1-(furan-2-yl)methanamine also has some limitations, such as its low water solubility and potential toxicity at high concentrations. Therefore, careful dose-response studies are necessary to determine the optimal concentration of N-[(5-chloro-1,3-dimethylpyrazol-4-yl)methyl]-1-(furan-2-yl)methanamine for specific experiments.

Future Directions

There are several future directions for N-[(5-chloro-1,3-dimethylpyrazol-4-yl)methyl]-1-(furan-2-yl)methanamine research, including the development of novel analogs with improved pharmacokinetic properties, the investigation of its potential as a drug candidate for various diseases, and the elucidation of its mechanism of action in different cellular contexts. Furthermore, the use of N-[(5-chloro-1,3-dimethylpyrazol-4-yl)methyl]-1-(furan-2-yl)methanamine in combination with other drugs or therapies may enhance its therapeutic efficacy and reduce potential side effects.

Synthesis Methods

The synthesis of N-[(5-chloro-1,3-dimethylpyrazol-4-yl)methyl]-1-(furan-2-yl)methanamine involves a multi-step process that starts with the reaction of furan-2-carboxaldehyde with 5-chloro-1,3-dimethylpyrazole-4-carbaldehyde in the presence of ammonium acetate and acetic acid. The resulting intermediate is then reacted with methylamine to yield N-[(5-chloro-1,3-dimethylpyrazol-4-yl)methyl]-1-(furan-2-yl)methanamine. The purity of the final product can be improved through various purification techniques, such as recrystallization and chromatography.

Scientific Research Applications

N-[(5-chloro-1,3-dimethylpyrazol-4-yl)methyl]-1-(furan-2-yl)methanamine has been studied extensively for its potential therapeutic properties in various fields of research, including cancer, inflammation, and neurological disorders. In cancer research, N-[(5-chloro-1,3-dimethylpyrazol-4-yl)methyl]-1-(furan-2-yl)methanamine has shown promising results as a potential anti-tumor agent by inhibiting the growth of cancer cells and inducing apoptosis. Inflammation research has also shown that N-[(5-chloro-1,3-dimethylpyrazol-4-yl)methyl]-1-(furan-2-yl)methanamine can reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In neurological disorders research, N-[(5-chloro-1,3-dimethylpyrazol-4-yl)methyl]-1-(furan-2-yl)methanamine has been shown to have neuroprotective properties and can improve cognitive function.